Tetrakis(trichlorosilyl)silane

Specification

• CAS No.: 50350-62-4
• Molecular Formula: Cl12Si5
• Molecular Weight: 565.8 g/mol
• IUPAC Name: tetrakis(trichlorosilyl)silane
• Standard InChI: InChI=1S/Cl12Si5/c1-13(2,3)17(14(4,5)6,15(7,8)9)16(10,11)12
• Standard InChI Key: HTCXJJZPNJOAGE-UHFFFAOYSA-N
• SMILES: [Si]([Si](Cl)(Cl)Cl)([Si](Cl)(Cl)Cl)([Si](Cl)(Cl)Cl)[Si](Cl)(Cl)Cl
• Canonical SMILES: [Si]([Si](Cl)(Cl)Cl)([Si](Cl)(Cl)Cl)([Si](Cl)(Cl)Cl)[Si](Cl)(Cl)Cl

Introduction

Tetrakis(trichlorosilyl)silane, with the chemical formula Si(SiCl₃)₄, is a complex silane compound featuring four trichlorosilyl groups attached to a central silicon atom. This compound is of significant interest in materials science and inorganic chemistry due to its unique structural properties and potential applications in various fields, including semiconductor technology and surface modification.

Applications and Research

Tetrakis(trichlorosilyl)silane is primarily used as a chemical intermediate in research settings. Its unique structure makes it a valuable reagent for studying reactivity with nucleophiles and electrophiles, which is crucial for understanding its potential applications in organic synthesis. Additionally, its interactions with biological systems are of interest for assessing toxicological implications, although detailed studies on these aspects are scarce.

Safety and Handling

Given the lack of specific data on its mechanism of action and toxicological effects, handling tetrakis(trichlorosilyl)silane requires caution. It is advisable to assume similar hazards to related chlorosilanes, which can be corrosive and potentially toxic. Safety data sheets recommend treating it as a chemical intermediate for research use only, emphasizing the need for proper protective equipment and handling procedures.

Comparison with Similar Compounds

Tetrakis(trichlorosilyl)silane is distinct from other silane compounds due to its specific arrangement of chlorine atoms, influencing its reactivity and application potential. A comparison with similar compounds highlights these differences:

Compound	Formula	Key Characteristics
Tetrakis(trimethylsilyl)silane	Si(Si(CH₃)₃)₄	Contains methyl groups; used in polymer chemistry
Tetrakis(trifluorosilyl)silane	Si(SiF₃)₄	Contains fluorine; exhibits different reactivity patterns
Tetrakis(trichlorosilylethyl)silane	Si(SiCl₃C₂H₅)₄	Ethyl substituent alters solubility and reactivity

Future Research Directions

Future research on tetrakis(trichlorosilyl)silane should focus on elucidating its toxicological profile and exploring its applications in semiconductor technology and surface modification. Additionally, studies on its interactions with biological systems could provide valuable insights into its potential risks and benefits.